Cas no 115787-50-3 (5-(Bromoacetyl)salicylaldehyde)

• Product Name: 5-(Bromoacetyl)salicylaldehyde
• CAS No: 115787-50-3
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD09833486
• CID: 130922
• PubChem ID: 10944618
• Update Time: 2025-06-14

5-(Bromoacetyl)salicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde
• 5-(Bromoacetyl)salicylaldehyde
• 5-Bromoacetyl-2-hydroxybenzaldehyde
• Benzaldehyde,5-(2-bromoacetyl)-2-hydroxy-
• 5-(2-bromoacetyl)-2-hydroxy-benzaldehyde
• KSC509I8H
• LPSGRBXPXIPMPF-UHFFFAOYSA-N
• BCP17242
• 5-(Bromoacetyl)-2-hydroxybenzaldehyde
• FCH1393841
• BC200157
• AX8231744
• 5-(2-Bromo-acetyl)-2-hydroxy-benzaldehyde
• AB0038544
• Benzaldehyde, 5-(2-
• FT-0742890
• AMY7399
• AC-30030
• 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde;5-(2-bromoacetyl)-2-hydroxybenzaldehyde
• Bromoacetyl)-2-hydroxybenzaldehyde
• DS-17980
• MFCD09833486
• AKOS015908588
• A893816
• CS-M2582
• Benzaldehyde, 5-(2-bromoacetyl)-2-hydroxy-
• SCHEMBL455393
• 115787-50-3
• DTXSID80449317

• MDL： MFCD09833486
• Inchi： 1S/C9H7BrO3/c10-4-9(13)6-1-2-8(12)7(3-6)5-11/h1-3,5,12H,4H2
• InChI Key： LPSGRBXPXIPMPF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=O)C=1)O)=O

Computed Properties

• Exact Mass: 241.95800
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 368.3±32.0 °C at 760 mmHg
• Flash Point: 176.6±25.1 °C
• PSA: 54.37000
• LogP: 1.78230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Bromoacetyl)salicylaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(Bromoacetyl)salicylaldehyde

Comprehensive Overview of 5-(Bromoacetyl)salicylaldehyde (CAS No. 115787-50-3): Properties, Applications, and Research Insights

5-(Bromoacetyl)salicylaldehyde (CAS No. 115787-50-3) is a versatile organic compound widely recognized for its unique chemical structure and applications in pharmaceutical research, material science, and bioconjugation. This compound combines the reactive bromoacetyl group with the aromatic salicylaldehyde moiety, making it a valuable intermediate for synthesizing complex molecules. Researchers and industries frequently search for "5-(Bromoacetyl)salicylaldehyde synthesis," "CAS 115787-50-3 applications," and "salicylaldehyde derivatives," reflecting its growing relevance in modern chemistry.

The molecular formula of 5-(Bromoacetyl)salicylaldehyde is C₉H₇BrO₃, with a molecular weight of 243.06 g/mol. Its structure features a reactive carbonyl group and a bromine substituent, enabling nucleophilic substitution reactions. This property is pivotal for designing drug candidates and fluorescent probes, aligning with trends in "targeted drug delivery" and "bioimaging techniques." The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory protocols.

In pharmaceutical research, 5-(Bromoacetyl)salicylaldehyde serves as a key building block for creating heterocyclic compounds with potential antimicrobial or anti-inflammatory properties. Recent studies highlight its role in developing small-molecule inhibitors, addressing popular queries like "how to modify salicylaldehyde for drug discovery." Additionally, its chelating ability with metal ions supports advancements in catalysis and sensor development, topics frequently explored in "green chemistry" forums.

From a synthetic chemistry perspective, the compound's bromoacetyl group facilitates cross-coupling reactions, such as Suzuki or Heck reactions, which are central to "organic synthesis optimization" discussions. Its compatibility with click chemistry protocols also makes it a candidate for biomolecule labeling, resonating with searches for "bioorthogonal chemistry tools."

Quality control of 5-(Bromoacetyl)salicylaldehyde (CAS No. 115787-50-3) involves HPLC and NMR spectroscopy, ensuring high purity for sensitive applications. Storage recommendations typically include anhydrous conditions and low temperatures to prevent degradation, a detail often sought in "chemical storage best practices."

In summary, 5-(Bromoacetyl)salicylaldehyde bridges fundamental research and industrial innovation, answering contemporary demands in "sustainable chemical processes" and "precision medicine." Its multifaceted roles ensure continued interest across scientific disciplines.